4-(2-Chloro-1,1,2-trifluoroethoxy)-nitrobenzene

• IUPAC Name: 1-(2-chloro-1,1,2-trifluoroethoxy)-4-nitrobenzene
• InChI: InChI=1S/C8H5ClF3NO3/c9-7(10)8(11,12)16-6-3-1-5(2-4-6)13(14)15/h1-4,7H
• InChI Key: SPBBECFWSJDTDU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1[N+](=O)[O-])OC(C(F)Cl)(F)F
• Molecular Formula: C8H5ClF3NO3
• Molecular Weight: 255.58 g/mol
• CAS RN: 405-44-7

Description

4-(2-Chloro-1,1,2-trifluoroethoxy)-nitrobenzene (CFTNB) is a nitroaromatic compound that is widely used in scientific research and laboratory experiments. CFTNB has a wide range of applications due to its unique properties and reactivity.

Scientific Research Applications

4-(2-Chloro-1,1,2-trifluoroethoxy)-nitrobenzene is used in a variety of scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in photochemical reactions, and as a fluorescent probe in biological systems. This compound has also been used as a substrate in enzymatic reactions, as a fluorescent dye in fluorescence microscopy, and as a photoreactive material in photodynamic therapy.

Mechanism of Action

4-(2-Chloro-1,1,2-trifluoroethoxy)-nitrobenzene is a highly reactive compound and is capable of undergoing a variety of chemical reactions. It is capable of forming covalent bonds with other molecules, and can also undergo oxidation and reduction reactions. This compound can also undergo photochemical reactions, and can be used as a fluorescent probe in biological systems.
Biochemical and Physiological Effects
This compound is known to have several biochemical and physiological effects. It is known to be cytotoxic and can cause cell death. It is also known to inhibit the growth of certain types of bacteria and fungi. In addition, this compound has been found to induce apoptosis in certain types of cells.

Advantages and Limitations for Lab Experiments

4-(2-Chloro-1,1,2-trifluoroethoxy)-nitrobenzene has several advantages for use in laboratory experiments. It is a highly reactive compound and can be used in a variety of chemical reactions. It is also relatively stable and can be stored for long periods of time. Furthermore, this compound can be easily synthesized in a two-step process.
However, there are also some limitations to using this compound in laboratory experiments. It is known to be cytotoxic, and thus should be handled with caution. In addition, this compound can be difficult to purify and can be prone to degradation.

Future Directions

The future of 4-(2-Chloro-1,1,2-trifluoroethoxy)-nitrobenzene is promising. This compound has been used in a variety of scientific research applications, and there is potential for further research into its applications. There is also potential for further research into its mechanism of action and potential therapeutic applications. In addition, further research into its synthesis and purification methods could lead to improved yields and better purification methods. Finally, further research into its biochemical and physiological effects could lead to new therapeutic applications.

Synthesis Methods

4-(2-Chloro-1,1,2-trifluoroethoxy)-nitrobenzene can be synthesized in a two-step process. The first step involves the reaction of 2-chloro-1,1,2-trifluoroethanol with nitrobenzene in a base-catalyzed reaction. The second step involves the reaction of the product from the first step with a strong acid to form this compound. This method of synthesis is simple and efficient, and yields good yields of this compound.